Cas no 2649066-24-8 (4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene)

• Product Name: 4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene
• CAS No: 2649066-24-8
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 5887337
• PubChem ID: 117287442
• Update Time: 2025-07-18

4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(isocyanatomethyl)-2-methoxybenzene
• EN300-1985914
• 2649066-24-8
• 4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene

• Inchi： 1S/C9H8ClNO2/c1-13-9-4-8(10)3-2-7(9)5-11-6-12/h2-4H,5H2,1H3
• InChI Key： VBBVEHARKPMMNO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CN=C=O)=C(C=1)OC

Computed Properties

• Exact Mass: 197.0243562g/mol
• Monoisotopic Mass: 197.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene

Introduction to 4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene (CAS No. 2649066-24-8)

4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2649066-24-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl isocyanates, characterized by the presence of an isocyanate functional group (-N=C=O) attached to an aromatic ring. The structural features of this molecule, including the chloro and methoxy substituents, contribute to its unique reactivity and potential applications in synthetic chemistry.

The isocyanatomethyl moiety in the molecular structure of 4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene plays a crucial role in its chemical behavior. Isocyanates are known for their ability to participate in a variety of reactions, including nucleophilic addition, cycloadditions, and polymerization reactions. These properties make the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals and specialty chemicals.

The chloro and methoxy substituents on the aromatic ring further influence the reactivity and electronic properties of the molecule. The electron-withdrawing nature of the chloro group can enhance the electrophilicity of the isocyanate carbon, while the methoxy group can provide steric hindrance and electronic modulation. These features are particularly important in medicinal chemistry, where precise control over molecular interactions is essential for drug design.

In recent years, there has been growing interest in aryl isocyanates due to their potential applications in drug discovery. For instance, modifications of isocyanate-containing compounds have been explored as intermediates for synthesizing bioactive molecules with therapeutic effects. Research has demonstrated that derivatives of 4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene can be used to develop novel scaffolds for small-molecule drugs targeting various diseases.

One notable area of research involves the use of 4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of the isocyanate group, researchers have been able to design molecules that selectively inhibit specific kinases, thereby offering potential therapeutic benefits.

Another emerging application of this compound is in materials science. The ability of isocyanates to form covalent bonds with a wide range of substrates makes them valuable precursors for polymer synthesis. For example, 4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene has been investigated as a monomer for polyurethane-like polymers. These polymers exhibit unique properties such as biodegradability, thermal stability, and mechanical strength, making them suitable for various industrial applications.

The pharmaceutical industry has also explored the use of 4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene as a building block for more complex drug candidates. By incorporating this compound into larger molecular frameworks, researchers can fine-tune pharmacokinetic and pharmacodynamic properties to improve drug efficacy and reduce side effects. Additionally, its structural motif has been incorporated into antiviral and anti-inflammatory agents, highlighting its versatility in medicinal chemistry.

In conclusion,4-Chloro-1-(isocyanatomethyl)-2-methoxybenzene (CAS No. 2649066-24-8) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and researchers working on drug discovery and materials science. As our understanding of its properties continues to grow, it is likely that new and innovative uses will emerge, further solidifying its importance in modern chemistry.